Cas no 1004-63-3 (1H-Indene, 1-methyl-, (S)-)

1H-Indene, 1-methyl-, (S)- structure
1H-Indene, 1-methyl-, (S)- structure
Product Name:1H-Indene, 1-methyl-, (S)-
CAS No:1004-63-3
MF:C10H10
MW:130.186402797699
CID:1125772
PubChem ID:12337159
Update Time:2025-04-20

1H-Indene, 1-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene, 1-methyl-, (S)-
    • (1S)-1-methyl-1H-indene
    • 1004-63-3
    • (S)-1-Methyl-1H-indene
    • 1H-Indene, 1-methyl-, (S)- (9CI)
    • Inchi: 1S/C10H10/c1-8-6-7-9-4-2-3-5-10(8)9/h2-8H,1H3/t8-/m0/s1
    • InChI Key: LRTOHSLOFCWHRF-QMMMGPOBSA-N
    • SMILES: [C@H]1(C)C=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 130.07825g/mol
  • Monoisotopic Mass: 130.07825g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 130.19g/mol
  • XLogP3: 3
  • Topological Polar Surface Area: 0Ų
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